ethyl {[4-benzyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: ethyl 2-[[4-benzyl-5-(4-bromophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C19H18BrN3O2S/c1-2-25-17(24)13-26-19-22-21-18(15-8-10-16(20)11-9-15)23(19)12-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3
• InChI Key: UCCYPYYLPZVPHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1CC2=CC=CC=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C19H18BrN3O2S
• Molecular Weight: 432.3 g/mol

Description

Ethyl {[4-benzyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of 1,2,4-triazole derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of ethyl {[4-benzyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate is not fully understood. However, studies have suggested that it may exert its biological activities by inhibiting key enzymes or proteins involved in various cellular processes. For example, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
Ethyl {[4-benzyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It has also been shown to inhibit the growth of various microorganisms such as bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl {[4-benzyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate in lab experiments include its high potency and selectivity towards specific targets. It is also relatively easy to synthesize and purify. However, its limitations include its potential toxicity and lack of specificity towards certain targets.

Future Directions

There are several future directions for the research on ethyl {[4-benzyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate. One direction is to investigate its potential use as a therapeutic agent for various diseases such as cancer, inflammation, and infectious diseases. Another direction is to explore its mechanism of action and identify its molecular targets. Additionally, further studies are needed to evaluate its safety and toxicity profile in vivo.

Synthesis Methods

The synthesis of ethyl {[4-benzyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate involves the reaction of 4-benzyl-5-(4-bromophenyl)-4H-1,2,4-triazole-3-thiol with ethyl chloroacetate in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in a suitable solvent such as dimethylformamide or dimethyl sulfoxide. The product is obtained as a white solid after purification by recrystallization.

Scientific Research Applications

Ethyl {[4-benzyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been studied for its potential therapeutic applications in various fields of medicine. It has been reported to exhibit antimicrobial, antifungal, anticancer, and anti-inflammatory activities. It has also been studied for its potential use as an insecticide and herbicide.